Cas no 1803887-58-2 (Ethyl 3-(3-chloropropanoyl)-5-cyanophenylacetate)

• Product Name: Ethyl 3-(3-chloropropanoyl)-5-cyanophenylacetate
• CAS No: 1803887-58-2
• MF: C₁₄H₁₄ClNO₃
• MW: 279.718863010406
• CID: 4945107
• Update Time: 2025-06-13

Ethyl 3-(3-chloropropanoyl)-5-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-chloropropanoyl)-5-cyanophenylacetate

• Inchi： 1S/C14H14ClNO3/c1-2-19-14(18)8-10-5-11(9-16)7-12(6-10)13(17)3-4-15/h5-7H,2-4,8H2,1H3
• InChI Key： YDTYCRCRJRVNJT-UHFFFAOYSA-N
• SMILES： ClCCC(C1=CC(C#N)=CC(=C1)CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 374
• XLogP3: 2
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-(3-chloropropanoyl)-5-cyanophenylacetate

Research Brief on Ethyl 3-(3-chloropropanoyl)-5-cyanophenylacetate (CAS: 1803887-58-2) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-(3-chloropropanoyl)-5-cyanophenylacetate (CAS: 1803887-58-2) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound features a unique combination of functional groups, including a chloropropanoyl moiety and a cyano-substituted phenylacetate, which make it a valuable building block for the synthesis of more complex molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other biologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of Ethyl 3-(3-chloropropanoyl)-5-cyanophenylacetate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the chloropropanoyl group could be efficiently modified to introduce various heterocyclic systems, leading to compounds with improved selectivity and potency against BTK. This work highlights the compound's potential in addressing challenges associated with resistance mutations in BTK-targeted therapies.

In parallel research, scientists have explored the photophysical properties of derivatives synthesized from Ethyl 3-(3-chloropropanoyl)-5-cyanophenylacetate. A recent publication in ACS Omega (2024) reported that cyano-substituted phenylacetate derivatives exhibit interesting fluorescence characteristics, suggesting potential applications as molecular probes or in bioimaging. The study characterized the electronic transitions and excited-state dynamics of these compounds, providing insights for their optimization as fluorescent markers.

From a synthetic chemistry perspective, advances in catalytic methodologies have improved the efficiency of transformations involving Ethyl 3-(3-chloropropanoyl)-5-cyanophenylacetate. A 2024 Nature Communications paper described a palladium-catalyzed coupling reaction that enables the selective modification of the chloropropanoyl group while preserving the integrity of the cyano functionality. This development significantly expands the synthetic utility of this compound in medicinal chemistry campaigns.

Ongoing research is investigating the metabolic stability and pharmacokinetic properties of drug candidates derived from Ethyl 3-(3-chloropropanoyl)-5-cyanophenylacetate. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that structural modifications of the phenylacetate core can substantially improve metabolic stability while maintaining target engagement. These findings are particularly relevant for the development of orally bioavailable small molecule therapeutics.

In conclusion, Ethyl 3-(3-chloropropanoyl)-5-cyanophenylacetate (1803887-58-2) continues to emerge as a valuable chemical building block with diverse applications in pharmaceutical research. Recent studies have demonstrated its utility in drug discovery, materials science, and chemical biology, with particular emphasis on its role in developing targeted therapies and molecular probes. Future research directions may focus on expanding its synthetic applications and exploring novel biological activities of its derivatives.